Cas no 946338-82-5 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide
• CAS No: 946338-82-5
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5517184
• Update Time: 2025-07-15

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methylphenyl]-4-ethoxy-
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide

• Inchi： 1S/C19H22N2O4S/c1-3-25-17-9-6-15(7-10-17)19(22)20-18-13-16(8-5-14(18)2)21-11-4-12-26(21,23)24/h5-10,13H,3-4,11-12H2,1-2H3,(H,20,22)
• InChI Key： IGMBRGSHELVCFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)(=O)C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide

Comprehensive Overview of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide (CAS No. 946338-82-5)

The compound N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide (CAS No. 946338-82-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidine core and an ethoxybenzamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for novel compounds like N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's sulfonyl group (1,1-dioxo-1lambda6,2-thiazolidin-2-yl) is often associated with enhanced bioavailability and metabolic stability, traits highly sought after in modern drug design. Its methylphenyl and ethoxybenzamide components further contribute to its versatility in interacting with various biological targets.

One of the most frequently asked questions about CAS No. 946338-82-5 revolves around its synthetic accessibility and scalability. While the synthesis of this compound involves multi-step organic reactions, advancements in green chemistry and catalytic methods have streamlined its production. Researchers are also exploring its potential as a scaffold for kinase inhibitors, given the rising interest in kinase-targeted therapies for chronic diseases.

The thiazolidine dioxide moiety in N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide is a key structural feature that aligns with current trends in fragment-based drug discovery. This approach emphasizes the use of small, functionalized fragments to build larger, more potent molecules. The compound's ability to serve as a hydrogen bond acceptor and its lipophilic properties make it a valuable candidate for optimizing drug-like characteristics.

Another area of interest is the compound's potential role in addressing oxidative stress-related disorders. The sulfone group in its structure is known to exhibit antioxidant properties, which could be leveraged in developing therapies for conditions linked to cellular damage. This aligns with the broader scientific community's focus on redox biology and its implications for health and disease.

From a regulatory perspective, CAS No. 946338-82-5 is not classified as a hazardous material, making it easier to handle in laboratory settings. However, researchers are advised to adhere to standard safety protocols when working with this compound. Its stability under various conditions has also been a topic of study, with findings suggesting that it remains intact under typical storage environments, further enhancing its practicality for research applications.

In summary, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4-ethoxybenzamide represents a promising avenue for scientific exploration. Its structural complexity and functional diversity position it as a valuable tool in the ongoing quest for innovative therapeutic solutions. As research continues to uncover its full potential, this compound is likely to remain a focal point in the fields of medicinal chemistry and drug development.